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Compound of Interest

Compound Name:
Ethyl 3-hydroxy-3-

methylbutanoate

Cat. No.: B102028 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

attention to safety protocols is paramount. The proper disposal of chemical reagents, such as

Ethyl 3-hydroxy-3-methylbutanoate, is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe handling and disposal of this compound, ensuring compliance and minimizing risk.

Immediate Safety and Hazard Profile
Ethyl 3-hydroxy-3-methylbutanoate is a combustible liquid that is harmful if swallowed and

can cause skin and eye irritation.[1][2] It may also cause respiratory irritation.[1][2] Therefore,

adherence to strict safety measures during handling and disposal is crucial. Always consult the

Safety Data Sheet (SDS) for the most detailed information before handling any chemical.

Key Safety Precautions:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2]

Handle the substance in a well-ventilated area, preferably under a chemical fume hood, to

avoid inhalation of vapors.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4]
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Do not eat, drink, or smoke when using this product.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Ethyl 3-hydroxy-
3-methylbutanoate.

Property Value Source

CAS Number 18267-36-2 [1]

Molecular Formula C7H14O3 [5]

Molecular Weight 146.18 g/mol

Boiling Point 75 - 76 °C @ 12 mmHg [5]

Flash Point 148°F (64.4°C) [6]

Specific Gravity 1.017 [6]

Water Solubility Soluble [6][7]

Step-by-Step Disposal Protocol
The proper disposal of Ethyl 3-hydroxy-3-methylbutanoate waste must comply with local,

state, and federal regulations.[8][9] It is classified as hazardous waste and must not be

disposed of down the drain or in regular trash.[10]

1. Waste Segregation and Collection:

Waste Stream: Designate a specific, properly labeled waste container for Ethyl 3-hydroxy-
3-methylbutanoate and any materials contaminated with it (e.g., pipette tips, absorbent

paper).

Container Type: Use a chemically resistant, leak-proof container with a secure screw-top

cap.[8][10] Avoid metal containers.[8]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Ethyl 3-hydroxy-3-methylbutanoate," and the associated hazards (e.g., "Combustible,"
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"Irritant").[10]

2. Storage in a Satellite Accumulation Area (SAA):

Location: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[11] This area should be under the direct control of laboratory

personnel.[8]

Secondary Containment: Place the primary waste container in a larger, chemically resistant

secondary container to prevent spills.[10]

Segregation: Ensure the container is stored separately from incompatible materials, such as

strong oxidizing agents and strong bases.[3][11]

3. Spill Management:

In the event of a small spill, use an inert absorbent material like sand, silica gel, or a

universal binder to soak up the liquid.[3][6]

Collect the contaminated absorbent material and place it in the designated hazardous waste

container.

For large spills, evacuate the area and follow your institution's emergency procedures.

4. Arranging for Disposal:

Waste Pickup: Once the waste container is full or has been in the SAA for the maximum

allowed time (which can vary by jurisdiction, but is often up to one year for partially filled

containers), arrange for its collection by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.[8][10][11]

Documentation: Complete all necessary waste disposal forms and maintain a log of the

waste generated.

5. Empty Container Disposal:

Thoroughly rinse empty containers with a suitable solvent (e.g., ethanol or acetone).
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The first rinseate must be collected and disposed of as hazardous waste.[10]

After thorough rinsing and air-drying, deface or remove the original label and dispose of the

container according to your institution's guidelines for non-hazardous glass or plastic waste.

[10]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Ethyl
3-hydroxy-3-methylbutanoate.
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Ethyl 3-hydroxy-3-methylbutanoate Disposal Workflow

In the Laboratory
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Caption: A flowchart outlining the proper steps for the disposal of Ethyl 3-hydroxy-3-
methylbutanoate waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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